N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide
Description
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide, also known as BPP-4, is a compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Bioactivity
Compounds structurally related to "N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide" have been explored for their synthesis, characterization, and potential bioactivity. For instance, the synthesis and bioactivity study of novel benzamides and their metal complexes demonstrate the structural determination and evaluation of antibacterial activity against various bacterial strains, highlighting the compound's potential in developing new antibacterial agents (Khatiwora et al., 2013).
Neuroprotective Agents
Derivatives with similar structures have been investigated for their neuroprotective properties, particularly in the context of acetylcholinesterase inhibition, which is a target for treating conditions like Alzheimer's disease. The development of compounds with enhanced activity through structural modifications indicates the importance of these molecules in neuroprotective agent research (Sugimoto et al., 1990).
Anticancer Research
Research into heterocyclic carboxamides shows potential applications in anticancer therapy, particularly through the inhibition of angiogenesis and DNA cleavage. Novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives have been synthesized and evaluated for their anti-angiogenic and DNA cleavage activities, offering insights into developing new anticancer agents (Kambappa et al., 2017).
Antiviral Applications
The discovery of piperidine-4-carboxamide CCR5 antagonists, such as TAK-220, with highly potent anti-HIV-1 activity highlights the therapeutic potential of compounds with similar structures in antiviral research. These compounds exhibit high binding affinity to the CCR5 receptor and potent inhibition of virus replication, indicating their value in developing new treatments for HIV-1 (Imamura et al., 2006).
properties
IUPAC Name |
N-benzyl-N-methyl-1-(6-phenoxypyrimidin-4-yl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O2/c1-27(17-19-8-4-2-5-9-19)24(29)20-12-14-28(15-13-20)22-16-23(26-18-25-22)30-21-10-6-3-7-11-21/h2-11,16,18,20H,12-15,17H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTMHAGQSBYCNKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)C2CCN(CC2)C3=CC(=NC=N3)OC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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